Cas no 2137565-24-1 (4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• CAS No: 2137565-24-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6254362
• PubChem ID: 165854065
• Update Time: 2025-06-08

4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• EN300-1109620
• 2137565-24-1
• 4-methyl-1-[3-(propan-2-yloxy)propyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H19N3O/c1-8(2)14-6-4-5-13-7-9(3)10(11)12-13/h7-8H,4-6H2,1-3H3,(H2,11,12)
• InChI Key： ACAOGPKBZAACLD-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine (CAS No. 2137565-24-1)

The compound 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine (CAS No. 2137565-24-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a pyrazole core and a propan-2-yloxypropyl side chain, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine is its role as a building block in pharmaceutical research. The pyrazole moiety is a common pharmacophore found in many bioactive molecules, contributing to its ability to interact with biological targets. This compound's amine functionality further enhances its reactivity, allowing for the creation of derivatives with tailored properties. Recent studies have explored its potential in developing kinase inhibitors and anti-inflammatory agents, aligning with the current focus on precision medicine and targeted therapies.

In addition to its pharmaceutical applications, CAS No. 2137565-24-1 has shown promise in the agrochemical sector. The propan-2-yloxypropyl group imparts favorable solubility and stability characteristics, making it suitable for formulating crop protection agents. With the global push toward sustainable agriculture, this compound's potential as a green chemistry intermediate is being actively investigated. Its compatibility with biodegradable formulations aligns with the industry's shift toward environmentally friendly solutions.

The synthesis and optimization of 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine have also been a topic of discussion in academic circles. Modern catalytic methods and flow chemistry techniques are being employed to improve yield and reduce waste, addressing the demand for cost-effective and scalable production processes. These advancements are particularly relevant given the increasing emphasis on process intensification and circular economy principles in chemical manufacturing.

From a commercial perspective, the demand for CAS No. 2137565-24-1 is driven by its versatility and adaptability. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical applications. The compound's regulatory compliance and safety profile further enhance its marketability, making it a preferred choice for researchers and formulators alike.

Looking ahead, the future of 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine appears promising. As the scientific community continues to explore its potential, new applications in material science, such as polymeric additives and coatings, are emerging. Its ability to serve as a cross-linking agent or functional modifier opens doors to innovative uses in high-performance materials. With ongoing research and development, this compound is poised to play a pivotal role in advancing multiple industries.

In summary, 4-methyl-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine (CAS No. 2137565-24-1) represents a compelling example of how tailored organic molecules can address contemporary challenges in healthcare, agriculture, and technology. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, underscore its significance in modern chemistry. For researchers and industry stakeholders, this compound offers a wealth of opportunities to innovate and drive progress in their respective fields.